5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium

• Molecular Formula: C20H18N3O2+
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-[(2,3-dimethylpyridazino[1,6-a]benzimidazol-10-ium-5-yl)methyl]benzoic acid
• InChI: InChI=1S/C20H17N3O2/c1-13-11-19-22(12-15-7-9-16(10-8-15)20(24)25)17-5-3-4-6-18(17)23(19)21-14(13)2/h3-11H,12H2,1-2H3/p+1
• InChI Key: CVUFUZSCQHTLSF-UHFFFAOYSA-O
• SMILES: CC1=CC2=[N+](C3=CC=CC=C3N2CC4=CC=C(C=C4)C(=O)O)N=C1C
• Canonical SMILES: CC1=CC2=[N+](C3=CC=CC=C3N2N=C1C)CC4=CC=C(C=C4)C(=O)O

Description

5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium, also known as Cbz-PZ, is a heterocyclic compound that has gained significant attention in the scientific community due to its various potential applications.

Mechanism of Action

The mechanism of action of 5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, this compound can inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and decrease the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can inhibit tumor growth and decrease inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium is its potential as a cancer treatment. It has shown efficacy against various types of cancer cells and has low toxicity. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium. One direction is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another direction is the investigation of the potential of this compound as a treatment for other diseases, such as autoimmune diseases. Additionally, the development of this compound derivatives with improved solubility and efficacy is an area of future research. Finally, the investigation of the mechanism of action of this compound and its interactions with other signaling pathways is an important area of future research.

Synthesis Methods

The synthesis of 5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium involves the reaction of 4-carboxybenzyl chloride with 2,3-dimethyl-1H-pyridazin-5-amine in the presence of a base. The resulting compound is then subjected to a cyclization reaction with o-phenylenediamine to produce the final product, this compound.

Scientific Research Applications

5-(4-carboxybenzyl)-2,3-dimethyl-5H-pyridazino[1,6-a]benzimidazol-10-ium has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has shown potential as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines.